![molecular formula C12H19NO3S B7591157 1-Ethylsulfonyl-2-(furan-2-yl)-4-methylpiperidine](/img/structure/B7591157.png)
1-Ethylsulfonyl-2-(furan-2-yl)-4-methylpiperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Ethylsulfonyl-2-(furan-2-yl)-4-methylpiperidine (EFMP) is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. EFMP is a piperidine derivative that has a furan-2-yl group attached to its nitrogen atom and an ethylsulfonyl group attached to its carbon atom. This compound has been synthesized using various methods and has shown promise in the field of medicinal chemistry.
Mechanism of Action
The exact mechanism of action of 1-Ethylsulfonyl-2-(furan-2-yl)-4-methylpiperidine is not fully understood. However, it is believed to act on voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons. This compound has been shown to inhibit the activity of these channels, which may contribute to its anticonvulsant and analgesic effects.
Biochemical and Physiological Effects:
This compound has been found to have a low toxicity profile and is well-tolerated in animal studies. It has been shown to have a longer duration of action and a faster onset of action than lidocaine. This compound has also been found to have a lower potential for causing systemic toxicity than other local anesthetics.
Advantages and Limitations for Lab Experiments
1-Ethylsulfonyl-2-(furan-2-yl)-4-methylpiperidine has several advantages for use in lab experiments. It is easy to synthesize and has a low toxicity profile. This compound has also been shown to have a longer duration of action and a faster onset of action than other local anesthetics. However, this compound may not be suitable for all experiments due to its specific pharmacological properties.
Future Directions
There are several future directions for the study of 1-Ethylsulfonyl-2-(furan-2-yl)-4-methylpiperidine. One potential area of research is the development of this compound analogs with improved pharmacological properties. Another area of research is the investigation of this compound as a potential treatment for neuropathic pain. This compound may also have potential as a treatment for other neurological disorders, such as epilepsy and Parkinson's disease. Further studies are needed to fully understand the pharmacological properties of this compound and its potential therapeutic applications.
Conclusion:
This compound is a piperidine derivative that has shown promise in the field of medicinal chemistry. This compound has been synthesized using various methods and has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory activities. This compound has a low toxicity profile and a longer duration of action than lidocaine, a commonly used local anesthetic. Further studies are needed to fully understand the pharmacological properties of this compound and its potential therapeutic applications.
Synthesis Methods
The synthesis of 1-Ethylsulfonyl-2-(furan-2-yl)-4-methylpiperidine has been achieved using different methods. One such method involves the reaction of 2-furyl magnesium bromide with 1-ethyl-4-methylpiperidin-4-ol followed by the addition of sulfur dioxide and triethylamine. The resulting product is then treated with sodium hydride and chloroethylsulfone to obtain this compound. Another method involves the reaction of 2-furanyl chloride with 1-ethyl-4-methylpiperidine in the presence of sodium hydride and copper powder followed by the addition of chloroethylsulfone.
Scientific Research Applications
1-Ethylsulfonyl-2-(furan-2-yl)-4-methylpiperidine has been studied for its potential pharmacological properties. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory activities. This compound has also been investigated for its potential use as a local anesthetic. Studies have shown that this compound has a longer duration of action and a lower toxicity profile than lidocaine, a commonly used local anesthetic.
properties
IUPAC Name |
1-ethylsulfonyl-2-(furan-2-yl)-4-methylpiperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO3S/c1-3-17(14,15)13-7-6-10(2)9-11(13)12-5-4-8-16-12/h4-5,8,10-11H,3,6-7,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZAKYPLBNHEXGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCC(CC1C2=CC=CO2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.